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Compound Focus: Pipemidic Acid

CAS No.: 51940-44-4

Cat. No.: S539726

Comparative Clinical Efficacy: Data Overview

The table below summarizes key findings from clinical trials comparing pipemidic acid with other

quinolones.

Comparison

5 Infection Type Key Efficacy Findings Study Details
rug
Norfloxacin [1] Complicated Microbiological Cure: Randomized clinical trial,
UTI Norfloxacin: 73% (19/26) vs. 7-day treatment (400 mg
Pipemidic Acid: 41% (16/39). bid). Evaluation at 5 weeks
Failures/relapses significantly lower  post-therapy.
with Norfloxacin.
Ofloxacin [2] Upper & Lower  Ofloxacin superior both clinically Study of 116 hospitalized
UTI and bacteriologically to pipemidic patients.
acid and co-trimoxazole.
Various Urinary Tract Norfloxacin and ofloxacin were Comparison across 40
(Norfloxacin, Infections preferable to pipemidic acid and cases of urinary infections.
Ofloxacin) [3] cinoxacin, causing fewer side-

effects.
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Levofloxacin [4]  Prophylaxis in Febrile UTI Rate: Pipemidic Acid-
Prostate based: 3.7% vs. Levofloxacin:
Biopsy 1.0%. Levofloxacin significantly
more effective.

Detailed Experimental Protocols

Study Details

Retrospective review of
3,694 patients. Pipemidic
acid given for 3 days vs.
single-dose Levofloxacin.

For reliable and reproducible results, the cited studies employed specific and rigorous methodologies.

Clinical Trial: Norfloxacin vs. Pipemidic Acid for Complicated UTI

[1]

This study provides a clear example of a comparative clinical trial design.
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Patient Population:
65 patients with complicated UTIs
caused by pathogens susceptible
to both study drugs

\
(Random AllocatiorD

Group A: Group B:
Norfloxacin Pipemidic Acid
400 mg, twice daily 400 mg, twice daily

Click to download full resolution via product page

Retrospective Study: Prophylaxis in Prostate Biopsy [4]

This study compared two different antibiotic regimens used over two time periods. The workflow for data

analysis is outlined below.
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Retrospective Data Collection
(Medical Records of 3,694 patients)

Group A (2002-2004): Group B (2005-2009):
Pipemidic Acid 500 mg bid for 3 days Single-dose Levofloxacin 500 mg
+ intravenous Cefazolin 1 hour before biopsy

Click to download full resolution via product page

Drug Profile and Clinical Context

¢ Pipemidic Acid's Role: Pipemidic acid is a first-generation quinolone antibacterial agent with
activity against various Gram-negative bacteria [5] [6]. It is considered an older agent and is largely
superseded by newer, more potent fluoroquinolones [5].

o Safety Profile: A general comparison noted that norfloxacin and ofloxacin were preferable to
pipemidic acid and cinoxacin because they caused fewer side-effects [3]. Modern fluoroquinolones
as a class carry FDA and EMA safety warnings concerning potential severe adverse effects, which
has led to restrictions on their use [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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